Cas no 69141-75-9 ([1,2,4]Triazolo[1,5-c]pyrimidine,8-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-c]pyrimidine,8-methyl-
• CAS No: 69141-75-9
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 508734
• PubChem ID: 329874
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-c]pyrimidine,8-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-c]pyrimidine,8-methyl-
• 5-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
• 8-methyl-[1,2,4]triazolo[1,5-c]pyrimidine
• 8-Methyl-s-triazolo< 1,5-c> pyrimidin
• AC1L75OV
• AG-G-68793
• CTK5C9136
• NSC314901
• NSC-314901
• SCHEMBL22911106
• 8-Methyl[1,2,4]triazolo[1,5-c]pyrimidine
• 69141-75-9
• DTXSID40317361

• Inchi： 1S/C6H6N4/c1-5-2-7-4-10-6(5)8-3-9-10/h2-4H,1H3
• InChI Key： VANUUMZDIKETAJ-UHFFFAOYSA-N
• SMILES： N12C=NC=C(C)C1=NC=N2

Computed Properties

• Exact Mass: 134.05938
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08
• LogP: 0.43270